Cas no 865247-03-6 (ethyl 2-(2Z)-2-(2-bromobenzoyl)imino-6-chloro-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-2-(2-bromobenzoyl)imino-6-chloro-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865247-03-6
• MF: C₁₈H₁₄BrClN₂O₃S
• MW: 453.737361431122
• CID: 6369909
• PubChem ID: 3248406
• Update Time: 2025-05-20

ethyl 2-(2Z)-2-(2-bromobenzoyl)imino-6-chloro-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2Z)-2-(2-bromobenzoyl)imino-6-chloro-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• F1366-2260
• ethyl 2-[2-(2-bromobenzoyl)imino-6-chloro-1,3-benzothiazol-3-yl]acetate
• (Z)-ethyl 2-(2-((2-bromobenzoyl)imino)-6-chlorobenzo[d]thiazol-3(2H)-yl)acetate
• 865247-03-6
• ethyl 2-[(2Z)-2-[(2-bromobenzoyl)imino]-6-chloro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• AKOS024607366
• ethyl (Z)-2-(2-((2-bromobenzoyl)imino)-6-chlorobenzo[d]thiazol-3(2H)-yl)acetate
• 3(2H)-Benzothiazoleacetic acid, 2-[(2-bromobenzoyl)imino]-6-chloro-, ethyl ester

• Inchi： 1S/C18H14BrClN2O3S/c1-2-25-16(23)10-22-14-8-7-11(20)9-15(14)26-18(22)21-17(24)12-5-3-4-6-13(12)19/h3-9H,2,10H2,1H3/b21-18-
• InChI Key： NQOHUZCRVMMEBS-UZYVYHOESA-N
• SMILES： BrC1C=CC=CC=1C(/N=C1/N(CC(=O)OCC)C2C=CC(=CC=2S/1)Cl)=O

Computed Properties

• Exact Mass: 451.95970g/mol
• Monoisotopic Mass: 451.95970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 577.9±60.0 °C(Predicted)
• pka: -4.24±0.20(Predicted)

Additional information on ethyl 2-(2Z)-2-(2-bromobenzoyl)imino-6-chloro-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Ethyl 2-(2Z)-2-(2-Bromobenzoyl)Imino-6-Chloro-2,3-Dihydro-1,3-Benzothiazol-3-YlAcetate: A Comprehensive Overview

Ethyl 2-(2Z)-2-(2-bromobenzoyl)imino-6-chloro-2,3-dihydro-1,3-benzothiazol-3-ylacetate, with CAS No. 865247-03-6, is a complex organic compound that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a benzothiazole ring system, a bromobenzoyl group, and an ethyl acetate moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The benzothiazole core of this compound is a heterocyclic aromatic system that is known for its stability and reactivity. The bromobenzoyl group attached to the imino position introduces additional electronic properties, enhancing the molecule's ability to participate in various chemical reactions. Recent studies have shown that such substituted benzothiazole derivatives exhibit promising anti-inflammatory and anticancer activities, making them valuable candidates for drug development.

The synthesis of ethyl 2-(2Z)-2-(2-bromobenzoyl)imino-6-chloro-2,3-dihydro-1,3-benzothiazol-3-ylacetate involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of chlorine as a substituent on the benzothiazole ring has been shown to significantly influence the compound's pharmacokinetic properties, such as absorption and metabolism.

One of the most intriguing aspects of this compound is its ability to act as a precursor in the synthesis of more complex molecules. For instance, the ethyl acetate group can be easily modified to introduce other functional groups, enabling the creation of derivatives with enhanced biological activity. Recent advancements in click chemistry have further expanded the synthetic possibilities for this compound.

In terms of applications, ethyl 2-(2Z)-2-(2-bromobenzoyl)imino-6-chloro-2,3-dihydro-1,3-benzothiazol-3-ylacetate has shown potential in the development of anticancer drugs. Studies conducted in vitro have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting key enzymes involved in cell proliferation. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as arthritis.

The compound's toxicological profile has also been extensively studied. Research indicates that it exhibits low toxicity at therapeutic doses, which is crucial for its potential use in pharmaceutical applications. However, further studies are required to fully understand its long-term effects and bioaccumulation potential.

In conclusion, ethyl 2-(2Z)-2-(2-bromobenzoyl)imino-6-chloro-2,3-dihydro-1,3-benzothiazol-3-y acetate represents a significant advancement in organic chemistry. Its unique structure and versatile functional groups make it a valuable tool for researchers in various fields. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of novel therapeutic agents and advanced materials.